Cas no 2228812-47-1 (tert-butyl N-2-(azetidin-3-yl)-1-phenylethylcarbamate)

• Product Name: tert-butyl N-2-(azetidin-3-yl)-1-phenylethylcarbamate
• CAS No: 2228812-47-1
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 6284843
• PubChem ID: 165661016
• Update Time: 2025-06-29

tert-butyl N-2-(azetidin-3-yl)-1-phenylethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(azetidin-3-yl)-1-phenylethylcarbamate
• tert-butyl N-[2-(azetidin-3-yl)-1-phenylethyl]carbamate
• 2228812-47-1
• EN300-1873853

• Inchi： 1S/C16H24N2O2/c1-16(2,3)20-15(19)18-14(9-12-10-17-11-12)13-7-5-4-6-8-13/h4-8,12,14,17H,9-11H2,1-3H3,(H,18,19)
• InChI Key： NGEDYLZNWSUPRV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C1C=CC=CC=1)CC1CNC1)=O

Computed Properties

• Exact Mass: 276.183778013g/mol
• Monoisotopic Mass: 276.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-2-(azetidin-3-yl)-1-phenylethylcarbamate

Introduction to Tert-butyl N-2-(azetidin-3-yl)-1-phenylethylcarbamate (CAS No. 2228812-47-1)

Tert-butyl N-2-(azetidin-3-yl)-1-phenylethylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2228812-47-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This carbamate derivative features a unique structural motif combining a tert-butyl group, an azetidine ring, and a phenylethyl moiety, which collectively contribute to its distinctive chemical and biological properties. The compound has garnered attention due to its potential applications in drug discovery and development, particularly in the design of novel bioactive molecules.

The structure of tert-butyl N-2-(azetidin-3-yl)-1-phenylethylcarbamate is characterized by a rigid azetidine core, which is known to enhance binding affinity and selectivity in biological targets. The presence of the phenylethyl group introduces hydrophobic interactions, while the tert-butyl carbamate moiety provides steric hindrance and modulates metabolic stability. These structural features make the compound a promising candidate for further investigation in the development of small-molecule drugs targeting various therapeutic areas.

In recent years, there has been growing interest in the exploration of azetidine derivatives as pharmacophores due to their ability to mimic natural amino acid residues and interact with biological macromolecules. The tert-butyl N-2-(azetidin-3-yl)-1-phenylethylcarbamate molecule exemplifies this trend, as it combines the favorable properties of azetidine with additional functional groups that enhance its bioactivity. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for medicinal chemistry investigations.

One of the most compelling aspects of tert-butyl N-2-(azetidin-3-yl)-1-phenylethylcarbamate is its potential for structural diversification. By modifying the substituents on the azetidine ring or introducing additional functional groups, chemists can generate a library of derivatives with tailored biological activities. This flexibility is particularly advantageous in drug discovery pipelines, where lead optimization often requires subtle adjustments to maximize efficacy while minimizing side effects.

The synthesis of tert-butyl N-2-(azetidin-3-yl)-1-phenylethylcarbamate involves multi-step organic reactions, including condensation reactions, cyclization processes, and protection-deprotection strategies. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent biological evaluation. The use of modern techniques such as flow chemistry and automated synthesis has further streamlined the production process, enabling rapid exploration of structural analogs.

From a biological perspective, tert-butyl N-2-(azetidin-3-yl)-1-phenylethylcarbamate has shown promise in preclinical studies as a potential therapeutic agent. Its interaction with biological targets such as enzymes and receptors has been investigated using computational modeling and experimental assays. These studies have revealed that the compound exhibits selective binding properties, which could translate into targeted therapeutic effects with reduced off-target toxicity.

The pharmacokinetic profile of tert-butyl N-2-(azetidin-3-yl)-1-phenylethylcarbamate is another area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its clinical utility. Preliminary pharmacokinetic studies suggest that the compound exhibits favorable solubility and stability profiles, which are important factors for drug formulation and delivery.

In conclusion, Tert-butyl N-2-(azetidin-3-y l)-1-ph enyleth ylcarbamate (CAS No. 2228812 -47 -1) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Further research is warranted to fully elucidate its therapeutic potential and develop novel drug candidates based on this scaffold. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play a crucial role in shaping the future of drug discovery and development.